Cas no 2171490-05-2 (2-amino-3-(3,3-dimethylcyclobutyl)propanamide)

• Product Name: 2-amino-3-(3,3-dimethylcyclobutyl)propanamide
• CAS No: 2171490-05-2
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6395968
• PubChem ID: 165948193
• Update Time: 2025-06-08

2-amino-3-(3,3-dimethylcyclobutyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3,3-dimethylcyclobutyl)propanamide
• 2171490-05-2
• EN300-1299745

• Inchi： 1S/C9H18N2O/c1-9(2)4-6(5-9)3-7(10)8(11)12/h6-7H,3-5,10H2,1-2H3,(H2,11,12)
• InChI Key： NEEGEYWOJAHLNG-UHFFFAOYSA-N
• SMILES： O=C(C(CC1CC(C)(C)C1)N)N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-amino-3-(3,3-dimethylcyclobutyl)propanamide

Comprehensive Overview of 2-amino-3-(3,3-dimethylcyclobutyl)propanamide (CAS No. 2171490-05-2): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and biochemical research, 2-amino-3-(3,3-dimethylcyclobutyl)propanamide (CAS No. 2171490-05-2) has emerged as a compound of significant interest. This specialized molecule, characterized by its unique cyclobutyl backbone and amide functional group, is gaining attention for its potential applications in drug discovery and therapeutic development. Researchers are particularly intrigued by its structural features, which may contribute to enhanced bioavailability and targeted interactions in biological systems.

The compound's 3,3-dimethylcyclobutyl moiety is a notable structural element that distinguishes it from similar amino acid derivatives. This rigid, aliphatic ring system can influence conformational stability, a property highly sought after in the design of small molecule therapeutics. Current studies suggest that such constrained structures may improve metabolic stability compared to their linear counterparts, addressing one of the key challenges in modern medicinal chemistry.

From a synthetic chemistry perspective, 2-amino-3-(3,3-dimethylcyclobutyl)propanamide presents interesting challenges and opportunities. The incorporation of the dimethylcyclobutane ring requires specialized synthetic strategies, often involving [1+3] cycloadditions or ring-contraction methodologies. These synthetic routes are currently being optimized to improve yields and scalability, particularly for applications requiring bulk quantities in preclinical research.

In computational drug design, this compound has shown promise as a molecular scaffold for virtual screening campaigns. Its balanced hydrophobicity profile, as predicted by quantitative structure-activity relationship (QSAR) models, makes it an attractive candidate for targeting protein-protein interactions. Several research groups have reported its potential as a pharmacophore in neurological targets, though detailed mechanism-of-action studies are still ongoing.

The analytical characterization of 2171490-05-2 employs advanced techniques including high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. Recent publications highlight distinct proton chemical shifts in the 2-3 ppm range for the aminopropanamide chain, with characteristic coupling patterns that aid in structural verification. These analytical fingerprints are crucial for quality control in research-grade material production.

Emerging applications in peptidomimetic design have brought renewed attention to this compound class. The 2-amino propanamide segment can serve as a bioisostere for natural amino acids, potentially enhancing proteolytic stability while maintaining biological activity. This approach aligns with current trends in developing orally available peptide therapeutics, a major focus area in biopharmaceutical research.

Stability studies indicate that 2-amino-3-(3,3-dimethylcyclobutyl)propanamide maintains integrity under standard laboratory conditions, with particular attention to moisture sensitivity due to its amide functionality. Proper storage in desiccated environments at controlled temperatures is recommended for long-term preservation. These handling considerations are especially relevant for researchers exploring its use in high-throughput screening platforms.

The compound's potential extends to material science applications, where its chiral centers and rigid structure could contribute to advanced polymeric materials with tailored properties. Preliminary investigations suggest possible utility in creating functionalized surfaces for biosensing applications, though this area requires further exploration.

From a regulatory standpoint, 2171490-05-2 currently falls under research chemicals classification, with no reported restrictions in major pharmaceutical markets. However, researchers should consult updated chemical compliance guidelines when planning studies, particularly for international collaborations. The compound's safety profile continues to be evaluated through standard in vitro toxicology assays.

Future research directions for this compound include exploration of its structure-activity relationships across various biological targets, optimization of synthetic protocols for industrial-scale production, and investigation of its potential as a crystallization chaperone in structural biology. The unique spatial arrangement of its dimethylcyclobutyl group may offer novel solutions to challenges in protein-ligand interaction studies.

Commercial availability of 2-amino-3-(3,3-dimethylcyclobutyl)propanamide has expanded in recent years, with several specialty chemical suppliers offering it in research quantities. Pricing trends reflect growing demand, particularly from academic institutions engaged in fragment-based drug discovery programs. Researchers are advised to verify certificates of analysis when sourcing material for critical studies.

The scientific literature surrounding this compound continues to grow, with recent publications exploring its conformational dynamics through advanced computational methods. Molecular dynamics simulations suggest that the cyclobutyl constraint significantly reduces rotational freedom compared to analogous acyclic structures, potentially leading to more selective biological interactions.

In summary, 2-amino-3-(3,3-dimethylcyclobutyl)propanamide represents an intriguing case study in modern molecular design, combining structural novelty with practical research utility. Its development trajectory exemplifies the ongoing convergence of computational chemistry, synthetic methodology, and biological evaluation that characterizes contemporary pharmaceutical innovation.